Cas no 88184-08-1 (Acetamide, N-(3,4,6-trimethyl-2-nitrophenyl)-)

Acetamide, N-(3,4,6-trimethyl-2-nitrophenyl)- structure
88184-08-1 structure
Product Name:Acetamide, N-(3,4,6-trimethyl-2-nitrophenyl)-
CAS No:88184-08-1
MF:C11H14N2O3
MW:222.240462779999
CID:641883
PubChem ID:53758565
Update Time:2025-04-19

Acetamide, N-(3,4,6-trimethyl-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, N-(3,4,6-trimethyl-2-nitrophenyl)-
    • N-(3,4,6-trimethyl-2-nitrophenyl)acetamide
    • DTXSID00706454
    • 88184-08-1
    • Inchi: 1S/C11H14N2O3/c1-6-5-7(2)10(12-9(4)14)11(8(6)3)13(15)16/h5H,1-4H3,(H,12,14)
    • InChI Key: DGFDREPCJGCEBJ-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=C(C(C)=CC(C)=C1C)NC(C)=O)=O

Computed Properties

  • Exact Mass: 222.10044231g/mol
  • Monoisotopic Mass: 222.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 287
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 74.9Ų
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